Cas no 27614-26-2 (4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-)

4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro- structure
27614-26-2 structure
Product name:4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-
CAS No:27614-26-2
MF:C10H12O
MW:148.20168
CID:256578
PubChem ID:119682

4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-5H-inden-5-one,1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-
    • SCHEMBL19720135
    • 27614-26-2
    • 113405-75-7
    • 3a,4,5,6,7,7a-hexahydro-1h-4,7-methanoinden-1-one
    • DTXSID50921059
    • 4,7-Methano-5H-inden-5-one, 1,3a,4,6,7,7a(or 3,3a,4,6,7,7a)-hexahydro-
    • 4,7-Methano-1H-indenone
    • Tricyclo(5.2.1.02,6)dec-3-en-8(9)-one
    • Inchi: InChI=1S/C10H12O/c11-9-4-3-8-6-1-2-7(5-6)10(8)9/h3-4,6-8,10H,1-2,5H2
    • InChI Key: CTAISZUVUFKTID-UHFFFAOYSA-N
    • SMILES: O=C1C=CC2C3CCC(C12)C3

Computed Properties

  • Exact Mass: 148.08886
  • Monoisotopic Mass: 148.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.146
  • Boiling Point: 256.2°C at 760 mmHg
  • Flash Point: 117.8°C
  • Refractive Index: 1.562
  • PSA: 17.07

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